Cas no 459-22-3 (4-Fluorophenylacetonitrile)

4-Fluorophenylacetonitrile Properties

Names and Identifiers

• 4-Fluorophenylacetonitrile
• P-Fluorobenzonitrile
• 4-Fluoroacetonitrile
• 4-Fluorobenzeneacetonitrile
• 4-Fluorobenzyl
• 4-fluorobenzylacetonitrile
• 4-FLUOROBENZYLNITRILE
• PARA-FLUOROBENZYL CYANIDE
• P-FLUOROBENZYL CYANIDE
• p-Fluorobenzyl nitrile
• P-FLUOROPHENYLACETONITRILE
• 4-Fluorobenzyl cyanide
• 4-Fluorobenzylcyanide
• Benzeneacetonitrile, 4-fluoro-
• 2-(4-fluorophenyl)acetonitrile
• (p-Fluorophenyl)acetonitrile
• Acetonitrile, (p-fluorophenyl)-
• (4-fluorophenyl)acetonitrile
• 4-fluorophenyl acetonitrile
• 2-(4-fluorophenyl)ethanenitrile
• JHQBLYITVCBGTO-UHFFFAOY
• 4-fluoro-phenyl-acetonitrile
• NSC60739
• BRN 1907764
• CS-W020067
• FT-0618556
• para-Fluorophenylacetonitrile
• EN300-18725
• InChI=1/C8H6FN/c9-8-3-1-7(2-4-8)5-6-10/h1-4H,5H2
• NSC-60739
• AKOS000200425
• 2‐(4‐fluorophenyl)acetonitrile (6)
• JHQBLYITVCBGTO-UHFFFAOYSA-
• UNII-554W6Z2TV5
• F0001-1242
• BDBM113774
• 459-22-3
• NSC 60739
• MFCD00001917
• W-106112
• DTXSID8060030
• P-FLUOROBENZENEACETONITRILE
• 4-fluoro phenyl acetonitrile
• s12395
• EINECS 207-286-8
• HMS1719G04
• Z89283961
• (p-fluorophenyl)-acetonitril;4-Fluorophenylaceticacidnitrile
• AC-26163
• 554W6Z2TV5
• (4-Fluoro-phenyl)-acetonitrile
• PS-9131
• 4-Fluorophenylacetic acid nitrile
• 4-09-00-01673 (Beilstein Handbook Reference)
• 4-Fluorophenylacetonitrile, 99%
• 4-Fluorophenyl-acetonitrile
• A21996
• F0258
• 2-(4-fluoro-phenyl)-acetonitrile
• AM20061087
• NS00043600
• SCHEMBL37742
• AB00175
• DB-028895
• +Expand

• MDL： MFCD00001917
• InChIKey： JHQBLYITVCBGTO-UHFFFAOYSA-N
• Inchi： 1S/C8H6FN/c9-8-3-1-7(2-4-8)5-6-10/h1-4H,5H2
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C#N
• BRN： 1907764

Computed Properties

• Exact Mass: 135.048427g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 135.048427g/mol
• Monoisotopic Mass: 135.048427g/mol
• Topological Polar Surface Area: 23.8Ų
• Heavy Atom Count: 10
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.89178
• PSA: 23.79000
• Refractive Index: n20/D 1.5002(lit.)
• Boiling Point: 119-120 °C/18 mmHg(lit.)
• Melting Point: 86°C
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• Color/Form: Colorless to yellowish transparent liquid
• Solubility: Not determined
• Sensitiveness: Sensitive to air
• Density: 1.126 g/mL at 25 °C(lit.)

4-Fluorophenylacetonitrile Security Information

• Symbol: GHS07
• RTECS：AM0210000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36-S24/25-S26/36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3276 6.1/PG 3
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Prompt：dangerous
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• TSCA：T
• HazardClass：6.1

4-Fluorophenylacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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